5-(2-chlorophenyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2-chlorophenyl)-4-(2,5-dimethylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H14ClN3S/c1-10-7-8-11(2)14(9-10)20-15(18-19-16(20)21)12-5-3-4-6-13(12)17/h3-9H,1-2H3,(H,19,21)
• InChI Key: LEYAZIWWPZWXEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NNC2=S)C3=CC=CC=C3Cl
• Molecular Formula: C16H14ClN3S
• Molecular Weight: 315.8 g/mol
• CAS No.: 519152-66-0

Description

5-(2-chlorophenyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that belongs to the class of thio-triazole derivatives. It is a potent inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This compound has been the subject of extensive scientific research due to its potential applications in medicine and other fields.

Mechanism of Action

The mechanism of action of 5-(2-chlorophenyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol involves the inhibition of the enzyme carbonic anhydrase. This enzyme is involved in the conversion of carbon dioxide and water to bicarbonate ions and protons. By inhibiting this enzyme, this compound can reduce the production of bicarbonate ions, which can be beneficial in the treatment of conditions such as glaucoma and epilepsy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to have anti-inflammatory and anti-cancer properties, which may be due to its ability to inhibit carbonic anhydrase. It has also been shown to have potential applications in the treatment of altitude sickness, as it can reduce the production of bicarbonate ions in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2-chlorophenyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol in lab experiments include its potency as a carbonic anhydrase inhibitor and its potential applications in medicine. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on 5-(2-chlorophenyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol. These include further investigations into its anti-inflammatory and anti-cancer properties, as well as its potential applications in the treatment of other diseases. Additionally, research could focus on optimizing the synthesis of this compound to improve yields and purity, as well as reducing potential side effects. Overall, this compound holds great promise for future scientific research and potential applications in medicine and other fields.

Synthesis Methods

The synthesis of 5-(2-chlorophenyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol involves the reaction of 2-chlorobenzaldehyde with 2,5-dimethylphenylhydrazine to form the corresponding hydrazone. This intermediate is then reacted with thiourea in the presence of a base to yield the final product. The synthesis of this compound has been optimized to achieve high yields and purity.

Scientific Research Applications

5-(2-chlorophenyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in medicine. It has been found to be a potent inhibitor of carbonic anhydrase, which makes it useful in the treatment of conditions such as glaucoma, epilepsy, and altitude sickness. This compound has also been investigated for its anti-inflammatory and anti-cancer properties, as well as its potential use as a diagnostic tool for various diseases.